5-[3-Hydroxy-3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde

• Molecular Formula: C10H13NO3S
• Molecular Weight: 227.28 g/mol
• IUPAC Name: 5-[3-hydroxy-3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde
• InChI: InChI=1S/C10H13NO3S/c12-5-8-1-2-9(15-8)11-4-3-10(14,6-11)7-13/h1-2,5,13-14H,3-4,6-7H2
• InChI Key: IYDYWPLGAKTFGV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(CO)O)C2=CC=C(S2)C=O

Description

5-[3-Hydroxy-3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS: 1936664-14-0) is a heterocyclic organic compound featuring a thiophene core substituted at position 5 with a functionalized pyrrolidine moiety and at position 2 with a carbaldehyde group. Its molecular formula is C₁₀H₁₃NO₃S, with a molecular weight of 227.28 g/mol.

The compound’s structural complexity and functional groups suggest applications in medicinal chemistry, particularly as a precursor for bioactive molecules or ligands in metal-organic frameworks. Structural characterization of such compounds often employs crystallographic tools like the SHELX software suite, widely used for small-molecule refinement and structure solution .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[3-Hydroxy-3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde typically involves the reaction of thiophene-2-carbaldehyde with a pyrrolidine derivative under specific conditions. One common method involves the use of a base such as sodium hydride to deprotonate the hydroxyl groups, followed by nucleophilic substitution to introduce the pyrrolidine moiety.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and reaction time, is crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-[3-Hydroxy-3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding carbonyl compounds.

Reduction: The aldehyde group can be reduced to an alcohol.

Substitution: The thiophene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Electrophilic reagents like bromine or chlorinating agents can be used for substitution reactions on the thiophene ring.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary alcohols.

Substitution: Formation of halogenated thiophene derivatives.

Scientific Research Applications

5-[3-Hydroxy-3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of advanced materials, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of 5-[3-Hydroxy-3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde involves its interaction with specific molecular targets. The hydroxyl and aldehyde groups can form hydrogen bonds with biological macromolecules, influencing their function. The thiophene ring can participate in π-π interactions, affecting the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Variation on the Pyrrolidine Ring

Compound A : 5-[3-(Hydroxymethyl)-3-methylpyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS: 1858856-78-6)

• Molecular Formula: C₁₁H₁₅NO₂S
• Molecular Weight : 225.31 g/mol
• Key Differences :
  • Replaces the hydroxyl group in the target compound with a methyl (-CH₃) group.
  • Increased hydrophobicity due to the methyl substituent, leading to a lower calculated logP compared to the target compound.
  • Molecular weight is marginally lower (225.31 vs. 227.28 g/mol) due to the absence of a hydroxyl group.
• Availability : Listed in supplier databases but lacks detailed purity or stability data .

Compound B : 5-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS: 1936396-90-5)

• Molecular Formula: C₁₀H₁₃NO₃S
• Molecular Weight : 227.28 g/mol
• Key Differences :
  • Structural isomer of the target compound, with the hydroxymethyl group shifted to the 4-position of the pyrrolidine ring.
  • Altered spatial arrangement affects hydrogen-bonding networks and solubility.
  • Similar molecular weight but distinct physicochemical properties due to isomerism.

Heterocycle Substitution

Compound C : 5-[3-Hydroxy-3-(hydroxymethyl)pyrrolidin-1-yl]furan-2-carbaldehyde (CAS: 1934407-08-5)

• Key Differences: Replaces the thiophene ring with a furan ring. Furan’s lower aromaticity and smaller atomic radius (oxygen vs. sulfur) reduce electronic conjugation and stability.
• Implications : Reduced metabolic stability compared to thiophene-based compounds due to furan’s susceptibility to oxidation .

Tabulated Comparison of Key Properties

Property	Target Compound	Compound A (Methyl Analog)	Compound B (Positional Isomer)	Compound C (Furan Analog)
CAS Number	1936664-14-0	1858856-78-6	1936396-90-5	1934407-08-5
Molecular Formula	C₁₀H₁₃NO₃S	C₁₁H₁₅NO₂S	C₁₀H₁₃NO₃S	Likely C₉H₁₁NO₃
Molecular Weight (g/mol)	227.28	225.31	227.28	~193.19 (estimated)
Key Substituents	3-OH, 3-CH₂OH (pyrrolidine)	3-CH₂OH, 3-CH₃ (pyrrolidine)	3-OH, 4-CH₂OH (pyrrolidine)	3-OH, 3-CH₂OH (pyrrolidine)
Solubility (Predicted)	High (polar groups)	Moderate (methyl reduces polarity)	Moderate (isomerism affects H-bonding)	High (furan less hydrophobic)
Availability	Limited (supplier-dependent)	Commercially listed	Out of stock	1 supplier reported

Biological Activity

5-[3-Hydroxy-3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde is a complex organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 5-[3-Hydroxy-3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde is C10H13NO3S, with a molecular weight of 227.28 g/mol. The compound features a pyrrolidine ring fused with a thiophene moiety, along with hydroxymethyl and aldehyde functional groups. This unique structure allows for diverse chemical reactivity, making it a subject of interest in both synthetic chemistry and biological research.

Biological Activity

The biological activity of this compound is primarily attributed to its ability to interact with various enzymes and receptors. Research indicates that compounds with similar structures often show promising results in pharmacological studies, highlighting the potential of this compound in drug development.

• Enzyme Modulation : The compound may modulate enzyme activity, influencing metabolic pathways.
• Receptor Interaction : It can interact with specific receptors, potentially affecting signaling pathways critical for various biological processes.

Antimicrobial Activity

Research has shown that related pyrrolidine derivatives exhibit significant antimicrobial properties. For instance, studies have demonstrated that certain pyrrolidine compounds can inhibit the growth of pathogenic bacteria such as Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 0.0039 to 0.025 mg/mL, indicating strong antibacterial activity .

Cytotoxic Effects

A study on hydroxymethyl derivatives revealed that their cytotoxic activities were correlated with their chemical stability under physiological conditions. Hydroxymethyl derivatives exhibited higher cytotoxicity compared to their dimethyl analogs, suggesting that structural modifications can significantly impact biological efficacy .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 5-[3-Hydroxy-3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde, a comparison with structurally similar compounds is useful:

Compound Name	Structural Features	Unique Aspects
5-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]furan-2-carbaldehyde	Furan ring instead of thiophene	Different electronic properties due to furan
5-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-y]benzaldehyde	Benzene ring instead of thiophene	Aromatic stability influences reactivity
5-[3-Hydroxymethylpyrrolidinyl]-thiophene derivatives	Variations in substituents on thiophene	Modified biological activity based on substituents